ONDANSETRON ONDANSETRON Ondansetron is a carbazole derivative with antiemetic activity. As a selective serotonin receptor antagonist, ondansetron competitively blocks the action of serotonin at 5HT3 receptors, resulting in suppression of chemotherapy- and radiotherapy-induced nausea and vomiting. (NCI04)
Ondansetron, also known as zofran odt or GR-38032F, belongs to the class of organic compounds known as carbazoles. Carbazoles are compounds containing a three ring system containing a pyrrole ring fused on either side to a benzene ring. Ondansetron is a drug which is used for the prevention of nausea and vomiting associated with emetogenic cancer chemotherapy, postoperation, and radiation. also used for the treatment of postoperative nausea and vomiting. Ondansetron exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ondansetron has been found in human liver tissue. Within the cell, ondansetron is primarily located in the membrane (predicted from logP). Ondansetron is a potentially toxic compound.
Ondansetron is a member of carbazoles.
Brand Name: Vulcanchem
CAS No.: 116002-70-1
VCID: VC0039145
InChI: InChI=1S/C18H19N3O/c1-12-19-9-10-21(12)11-13-7-8-16-17(18(13)22)14-5-3-4-6-15(14)20(16)2/h3-6,9-10,13H,7-8,11H2,1-2H3
SMILES: CC1=NC=CN1CC2CCC3=C(C2=O)C4=CC=CC=C4N3C
Molecular Formula: C18H19N3O
Molecular Weight: 293.4 g/mol

ONDANSETRON

CAS No.: 116002-70-1

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VCID: VC0039145

Molecular Formula: C18H19N3O

Molecular Weight: 293.4 g/mol

ONDANSETRON - 116002-70-1

CAS No. 116002-70-1
Product Name ONDANSETRON
Molecular Formula C18H19N3O
Molecular Weight 293.4 g/mol
IUPAC Name 9-methyl-3-[(2-methylimidazol-1-yl)methyl]-2,3-dihydro-1H-carbazol-4-one
Standard InChI InChI=1S/C18H19N3O/c1-12-19-9-10-21(12)11-13-7-8-16-17(18(13)22)14-5-3-4-6-15(14)20(16)2/h3-6,9-10,13H,7-8,11H2,1-2H3
Standard InChIKey FELGMEQIXOGIFQ-UHFFFAOYSA-N
SMILES CC1=NC=CN1CC2CCC3=C(C2=O)C4=CC=CC=C4N3C
Canonical SMILES CC1=NC=CN1CC2CCC3=C(C2=O)C4=CC=CC=C4N3C
Colorform Crystals from methanol
Melting Point 231-232 °C
231-232°C
Physical Description Solid
Description Ondansetron is a carbazole derivative with antiemetic activity. As a selective serotonin receptor antagonist, ondansetron competitively blocks the action of serotonin at 5HT3 receptors, resulting in suppression of chemotherapy- and radiotherapy-induced nausea and vomiting. (NCI04)
Ondansetron, also known as zofran odt or GR-38032F, belongs to the class of organic compounds known as carbazoles. Carbazoles are compounds containing a three ring system containing a pyrrole ring fused on either side to a benzene ring. Ondansetron is a drug which is used for the prevention of nausea and vomiting associated with emetogenic cancer chemotherapy, postoperation, and radiation. also used for the treatment of postoperative nausea and vomiting. Ondansetron exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ondansetron has been found in human liver tissue. Within the cell, ondansetron is primarily located in the membrane (predicted from logP). Ondansetron is a potentially toxic compound.
Ondansetron is a member of carbazoles.
Related CAS 103639-04-9 (mono-hydrochloride dihydrate)
99614-01-4 (mono-hydrochloride)
Shelf Life Stable under recommended storage conditions. /Ondansetron hydrochloride dihydrate/
Solubility In water, 0.3551 mg/L at 25 °C (est)
Sparingly soluble in water
Very soluble in acid solutions
Synonyms 4H-Carbazol-4-one, 1,2,3,9-tetrahydro-9-methyl-3-((2-methyl-1H-imidazol-1-yl)methyl)-
Dihydrate, Ondansetron Monohydrochloride
GR 38032F
GR-38032F
GR38032F
Hydrochloride, Ondansetron
Monohydrochloride Dihydrate, Ondansetron
Monohydrochloride, Ondansetron
Ondansetron
Ondansetron Hydrochloride
Ondansetron Monohydrochloride
Ondansetron Monohydrochloride Dihydrate
Ondansetron, (+,-)-Isomer
Ondansetron, (R)-Isomer
Ondansetron, (S)-Isomer
SN 307
SN-307
SN307
Zofran
Vapor Pressure 3.7X10-10 mm Hg at 25 °C (est)
PubChem Compound 4595
Last Modified Nov 11 2021
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